1. Home
  2. Product
  3. Reference Standards
  4. 2-Amino-4-nitrophenol
2-Amino-4-nitrophenol 2-Amino-4-nitrophenol 2-amino-4-nitrophenol appears as orange prisms or yellow powder. No odor. (NTP, 1992)
2-Amino-4-nitrophenol is a member of 4-nitrophenols.
Brand Name: Vulcanchem
CAS No.: 99-57-0
VCID: VC0125904
InChI: InChI=1S/C6H6N2O3/c7-5-3-4(8(10)11)1-2-6(5)9/h1-3,9H,7H2
SMILES: C1=CC(=C(C=C1[N+](=O)[O-])N)O
Molecular Formula: C6H6N2O3
Molecular Weight: 154.12 g/mol

2-Amino-4-nitrophenol

CAS No.: 99-57-0

Reference Standards

VCID: VC0125904

Molecular Formula: C6H6N2O3

Molecular Weight: 154.12 g/mol

2-Amino-4-nitrophenol - 99-57-0

CAS No. 99-57-0
Product Name 2-Amino-4-nitrophenol
Molecular Formula C6H6N2O3
Molecular Weight 154.12 g/mol
IUPAC Name 2-amino-4-nitrophenol
Standard InChI InChI=1S/C6H6N2O3/c7-5-3-4(8(10)11)1-2-6(5)9/h1-3,9H,7H2
Standard InChIKey VLZVIIYRNMWPSN-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1[N+](=O)[O-])N)O
Canonical SMILES C1=CC(=C(C=C1[N+](=O)[O-])N)O
Colorform Orange prisms from water
Yellow-brown leaflets containing water of crystallization
Yellow-brown to orange prisms
Melting Point 293 to 297 °F (anhydrous) (NTP, 1992)
144.0 °C
80-90 °C /Monohydrate/; 143-145 °C /Anhydrous/
Physical Description 2-amino-4-nitrophenol appears as orange prisms or yellow powder. No odor. (NTP, 1992)
Description 2-amino-4-nitrophenol appears as orange prisms or yellow powder. No odor. (NTP, 1992)
2-Amino-4-nitrophenol is a member of 4-nitrophenols.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
0.01 M
Soluble in ethanol, diethyl ether, acetic acid, warm benzene
Soluble in acetone
In water, 925 mg/L at 23 °C
Synonyms 1-Amino-2-hydroxy-5-nitrobenzene; 1-Hydroxy-2-amino-4-nitrobenzene; 2-Hydroxy-5-nitroaniline; 4-Nitro-2-amino-1-hydroxybenzene; 4-Nitro-2-aminophenol; 5-Nitro-2-hydroxyaniline; C.I. 76530; NSC 4664; p-Nitro-o-aminophenol;
Vapor Pressure 3.5X10-5 mm Hg at 25 °C (est)
PubChem Compound 3613389
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19